Sbmet
Sbmet
Sbmet is a natural product found in Erythrina berteroana, Erythrina velutina, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
114340-00-0
VCID:
VC20881279
InChI:
InChI=1S/C21H22O6/c1-11(2)4-5-12-6-13(7-17(25)21(12)26-3)18-10-16(24)20-15(23)8-14(22)9-19(20)27-18/h4,6-9,18,22-23,25H,5,10H2,1-3H3/t18-/m0/s1
SMILES:
CC(=CCC1=C(C(=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
Sbmet
CAS No.: 114340-00-0
Cat. No.: VC20881279
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sbmet is a natural product found in Erythrina berteroana, Erythrina velutina, and other organisms with data available. |
|---|---|
| CAS No. | 114340-00-0 |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | (2S)-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-5-(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C21H22O6/c1-11(2)4-5-12-6-13(7-17(25)21(12)26-3)18-10-16(24)20-15(23)8-14(22)9-19(20)27-18/h4,6-9,18,22-23,25H,5,10H2,1-3H3/t18-/m0/s1 |
| Standard InChI Key | UYGBXGAZUCKDDV-SFHVURJKSA-N |
| Isomeric SMILES | CC(=CCC1=C(C(=CC(=C1)[C@@H]2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C |
| SMILES | CC(=CCC1=C(C(=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C |
| Canonical SMILES | CC(=CCC1=C(C(=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C |
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